Cas no 2649062-21-3 (1,1-diethoxy-3-isocyanatopropane)

• Product name: 1,1-diethoxy-3-isocyanatopropane
• CAS No: 2649062-21-3
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6255912
• PubChem ID: 165673780

1,1-diethoxy-3-isocyanatopropane Chemical and Physical Properties

Names and Identifiers

• 1,1-diethoxy-3-isocyanatopropane
• 2649062-21-3
• EN300-1737509

• Inchi： 1S/C8H15NO3/c1-3-11-8(12-4-2)5-6-9-7-10/h8H,3-6H2,1-2H3
• InChI Key： WFOJHHVOZDPSFZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN=C=O)OCC

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9Ų
• XLogP3: 2

Additional information on 1,1-diethoxy-3-isocyanatopropane

Comprehensive Analysis of 1,1-diethoxy-3-isocyanatopropane (CAS No. 2649062-21-3): Properties, Applications, and Industry Trends

1,1-diethoxy-3-isocyanatopropane (CAS No. 2649062-21-3) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique molecular structure. The compound features an isocyanate group (-NCO) and two ethoxy groups (-OCH₂CH₃), making it a versatile intermediate for polymerization, crosslinking, and functionalization reactions. Researchers and manufacturers are increasingly exploring its potential in coatings, adhesives, and advanced polymer systems, aligning with the growing demand for high-performance materials in sectors like automotive and electronics.

One of the most searched questions about 1,1-diethoxy-3-isocyanatopropane relates to its stability under ambient conditions. Unlike conventional isocyanates, this compound exhibits enhanced hydrolytic stability due to the protective ethoxy groups, which mitigate premature reactions with moisture. This property is critical for applications requiring prolonged shelf life or controlled reactivity. Additionally, its low volatility compared to shorter-chain isocyanates makes it safer to handle in industrial settings, addressing workplace safety concerns—a trending topic in chemical manufacturing forums.

The synthesis of 2649062-21-3 typically involves the reaction of 3-chloropropyl isocyanate with ethanol under controlled conditions. Recent studies highlight its role as a blocked isocyanate, where the ethoxy groups act as temporary protectors, enabling delayed curing in thermosetting resins. This aligns with the industry’s shift toward energy-efficient processes, as it reduces the need for high-temperature activation. Such innovations resonate with sustainability-focused searches like "green chemistry alternatives" or "low-VOC crosslinkers."

In material science, 1,1-diethoxy-3-isocyanatopropane is pivotal for designing self-healing polymers—a hot topic in academic and industrial research. Its ability to form reversible urethane linkages enables dynamic networks that repair microcracks autonomously. This application is frequently queried in contexts like "smart coatings for corrosion protection" or "flexible electronics materials," reflecting its relevance to cutting-edge technologies. Furthermore, its compatibility with polyols and amines expands its utility in polyurethane formulations, a market projected to grow at 6.8% CAGR through 2030.

From an SEO perspective, long-tail keywords such as "synthesis of 1,1-diethoxy-3-isocyanatopropane" or "CAS 2649062-21-3 suppliers" are highly targeted by procurement specialists. To address this, manufacturers emphasize batch consistency, regulatory compliance (e.g., REACH), and technical support—factors increasingly scrutinized in B2B procurement searches. The compound’s niche status also drives queries like "alternative to HDI derivatives," underscoring its role in reducing toxicity risks while maintaining performance.

Emerging discussions in AI-driven drug discovery have identified 2649062-21-3 as a potential linker for bioconjugation, owing to its selective reactivity with nucleophiles like amines or thiols. This intersects with trending searches on "click chemistry in biopharmaceuticals" or "site-specific protein modification." While not yet mainstream, such applications highlight the compound’s adaptability beyond traditional industrial uses, appealing to interdisciplinary audiences.

In summary, 1,1-diethoxy-3-isocyanatopropane (CAS No. 2649062-21-3) bridges gaps between synthetic efficiency, material innovation, and safety—addressing today’s demands for sustainable and high-value chemical solutions. Its multifaceted applications ensure continued relevance across research and commercial landscapes, as evidenced by evolving search trends and patent filings.